Cas no 99901-10-7 (1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride)
99901-10-7 structure
Product Name:1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride
CAS No:99901-10-7
MF:C24H32ClNO3
MW:417.968786239624
CID:1993806
PubChem ID:57578
Update Time:2025-04-21
1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride Chemical and Physical Properties
Names and Identifiers
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- 1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride
- 2-(azonan-1-ium-1-yl)ethyl 2-hydroxy-2,2-diphenylacetate,chloride
- 2-(1,8-Octamethyleneamino)ethyl benzilate hydrochloride
- Octahydro-1H-azonine-1-ethanol benzilate hydrochloride
- 1H-AZONINE-1-ETHANOL, OCTAHYDRO-, BENZILATE, HYDROCHLORIDE
- 99901-10-7
-
- Inchi: 1S/C24H31NO3.ClH/c26-23(28-20-19-25-17-11-3-1-2-4-12-18-25)24(27,21-13-7-5-8-14-21)22-15-9-6-10-16-22;/h5-10,13-16,27H,1-4,11-12,17-20H2;1H
- InChI Key: YDFKMDIYJISSRT-UHFFFAOYSA-N
- SMILES: [Cl-].O(C(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O)CC[NH+]1CCCCCCCC1
Computed Properties
- Exact Mass: 417.207
- Monoisotopic Mass: 417.207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 427
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51A^2
Experimental Properties
- Boiling Point: 486.3°C at 760 mmHg
- Flash Point: 247.9°C
1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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